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Compound Name: Phoratoxon

Cat. No.: B113761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phorate oxon is the primary toxic metabolite of the organophosphate insecticide phorate. Its

mechanism of action involves the irreversible inhibition of acetylcholinesterase (AChE), a

critical enzyme in the nervous system. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and analytical methodologies for phorate

oxon. Detailed experimental protocols for its analysis, along with a summary of its metabolic

pathway and mechanism of action, are presented to support research and development

activities in toxicology and drug development.

Chemical Structure and Identification
Phorate oxon, with the IUPAC name O,O-Diethyl S-(ethylthiomethyl) phosphorothioate, is the

oxygen analog of phorate. The thione sulfur in phorate is replaced by an oxygen atom, a

bioactivation that significantly increases its toxicity.

Chemical Formula: C7H17O3PS2

Molecular Weight: 244.31 g/mol

CAS Number: 2600-69-3

SMILES: CCOP(=O)(OCC)SCSCC
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InChI Key: FMXFZNGITFNSAG-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physicochemical properties of phorate oxon is provided in the table

below. These properties are crucial for understanding its environmental fate, transport, and

toxicokinetics.

Property Value Source(s)

Molecular Weight 244.31 g/mol [1]

Boiling Point 118-120 °C at 0.8 mmHg [2]

Melting Point Data not available

Density 1.16 g/mL [3]

Vapor Pressure 0.0008 mmHg at 20 °C [3]

Water Solubility 50 mg/L (for phorate) [1][2]

Flash Point 160 °C (open cup) [3]

Mechanism of Action and Metabolism
The primary mechanism of toxicity for phorate oxon is the inhibition of acetylcholinesterase

(AChE). This enzyme is responsible for the hydrolysis of the neurotransmitter acetylcholine in

synaptic clefts. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in

overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Phorate itself is bioactivated to phorate oxon in the liver by cytochrome P450 (CYP) enzymes.

Phorate oxon can be further metabolized to phorate oxon sulfoxide and phorate oxon sulfone,

which are also potent AChE inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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